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Compound of Interest

Compound Name: Monoethylglycinexylidide

Cat. No.: B1676722 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Monoethylglycinexylidide (MEGX). The information is

intended for researchers, scientists, and drug development professionals to ensure a safe

laboratory environment.

Chemical Identifier:

Compound Name Monoethylglycinexylidide (MEGX)

Synonyms Norlidocaine, Ethylglycylxylidide

CAS Number 7728-40-7

Molecular Formula C12H18N2O

Molecular Weight 206.28 g/mol

Hazard Identification and GHS Classification
Monoethylglycinexylidide is classified as acutely toxic. The primary hazard is toxicity if

swallowed.[1]
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 3)
alt text Danger

H301: Toxic if

swallowed[1]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[1][2]

P270: Do not eat, drink or smoke when using this product.[1][2]

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.[3]

P321: Specific treatment (see supplemental first aid instruction on this label).[1]

P330: Rinse mouth.[1][2]

P405: Store locked up.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Operational and Safety Protocols
Given that Monoethylglycinexylidide is the primary active metabolite of Lidocaine and shares

a similar toxicity profile, the following handling procedures are recommended, drawing from

safety data for Lidocaine where specific data for MEGX is unavailable.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following equipment

should be worn at all times when handling Monoethylglycinexylidide, especially when

handling the substance outside of a containment device.
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PPE Category Item
Specifications and
Recommendations

Hand Protection Gloves

Consider double gloving with

nitrile gloves.[5] Ensure gloves

are compatible with any

solvents being used.

Eye Protection Safety Glasses/Goggles

Wear safety glasses with side

shields or chemical splash

goggles.[5]

Body Protection Laboratory Coat/Gown

A long-sleeved, disposable

gown with tight-fitting cuffs is

recommended.[6]

Respiratory Protection Respirator

An N95 or higher-rated

respirator should be used

when handling the powder

form to avoid inhalation, or in

the event of a spill.[6] A

surgical mask is not a

substitute.[7]

Foot Protection Shoe Covers

Disposable, skid-resistant shoe

covers should be worn in

areas where MEGX is handled.

[6]

Handling and Storage
Engineering Controls: Handle Monoethylglycinexylidide in a well-ventilated area,

preferably within a chemical fume hood or other containment device to minimize inhalation

exposure.

Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials. The

storage area should be securely locked.[8]
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Hygiene: Avoid eating, drinking, or smoking in areas where the chemical is handled. Wash

hands thoroughly after handling.[2]

Emergency Procedures
Emergency Situation Procedure

Spill

1. Evacuate the immediate area. 2. Ensure

adequate ventilation. 3. Wear appropriate PPE,

including respiratory protection. 4. Contain the

spill using an inert absorbent material. 5. Collect

the absorbed material into a sealed container for

proper disposal. 6. Clean the spill area

thoroughly.

Fire

1. Use a fire extinguisher appropriate for the

surrounding materials (e.g., dry chemical, CO2,

or alcohol-resistant foam).[5] 2. Wear a self-

contained breathing apparatus (SCBA) and full

protective gear.[5]

Inhalation
Move the individual to fresh air. Seek medical

attention if symptoms occur.[5]

Skin Contact
Remove contaminated clothing and wash the

affected area with soap and water.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.[5]

Ingestion

Do not induce vomiting.[5] Rinse mouth with

water. Immediately call a poison control center

or seek emergency medical attention.[5]

Disposal Plan
Waste containing Monoethylglycinexylidide must be treated as hazardous waste.
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Waste from Residues: Do not dispose of waste into the sewer system.[5] Dispose of in

accordance with local, state, and federal regulations.[5]

Contaminated Packaging: Empty containers should be triple-rinsed (if appropriate) and

disposed of at an approved waste handling site for recycling or disposal.[5] If not otherwise

specified, dispose of as unused product.[5]

Experimental Workflow and Safety Diagram
The following diagram outlines the logical workflow for handling a chemical spill of

Monoethylglycinexylidide, emphasizing safety and containment.
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Caption: Workflow for a safe and effective response to a Monoethylglycinexylidide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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